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Compound of Interest

Compound Name: Irisolidone

Cat. No.: B150237

Introduction

Irisolidone, a significant isoflavone, has garnered considerable attention within the scientific
community for its diverse pharmacological activities. This technical guide provides a
comprehensive overview of the discovery, history, chemical properties, and biological functions
of Irisolidone, with a focus on its underlying mechanisms of action. This document is intended
for researchers, scientists, and professionals in the field of drug development who are
interested in the therapeutic potential of this natural compound.

Discovery and History

Irisolidone is a naturally occurring O-methylated isoflavone. It is classified as a 3-
phenylchromen-4-one substituted by hydroxy groups at positions 5 and 7, a methoxy group at
position 6, and a 4-methoxyphenyl group at position 3.

The primary plant sources from which Irisolidone has been isolated include:
o Pueraria lobata (Kudzu): The flowers of this plant are a known source of Irisolidone.

« Iris germanica (German iris): The rhizomes of this plant have also been identified as a
source of Irisolidone.[1]

While the precise historical details of its initial discovery, including the specific researchers and
the exact year, are not readily available in comprehensive reviews, the study of isoflavones as
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a chemical class dates back to the mid-19th century. The structural elucidation of these
compounds has evolved significantly over time, from classical chemical degradation methods
to modern spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS), which are now standard for the characterization of natural products like
Irisolidone.

Physicochemical Properties

Property Value

Molecular Formula C17H1406

Molecular Weight 314.29 g/mol

CAS Number 477-44-1

Appearance Pale yellow crystalline solid
Melting Point 194-196 °C

Solubilit Soluble in methanol, ethanol, DMSO, and other
olubili
Y organic solvents.

Synthesis of Irisolidone

The total synthesis of isoflavones, including Irisolidone, can be achieved through various
established methods in organic chemistry. One of the classical and relevant methods is the
Allan-Robinson reaction. This reaction involves the acylation of a 2-hydroxyaryl ketone with an
aromatic anhydride, followed by a base-catalyzed cyclization to form the flavone or isoflavone
scaffold.

A general workflow for the synthesis of an isoflavone like Irisolidone via a modified Allan-
Robinson approach is depicted below.
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General Workflow for Isoflavone Synthesis

Starting Materials:
- 2,4,6-trihydroxy-5-methoxyacetophenone
- 4-methoxybenzoic anhydride

Intermediate:
Acylated Ketone

Base-catalyzed
Cyclization (Dehydration)

Crude Irisolidone

Purification
(e.g., Recrystallization,
Chromatography)

Pure Irisolidone

Click to download full resolution via product page

A generalized workflow for the synthesis of Irisolidone.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b150237?utm_src=pdf-body-img
https://www.benchchem.com/product/b150237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activities and Mechanisms of Action

Irisolidone exhibits a wide range of biological activities, making it a compound of significant
interest for therapeutic applications. The following sections detail its key pharmacological
effects and the underlying molecular mechanisms.

Anti-inflammatory Activity

Irisolidone has demonstrated potent anti-inflammatory properties. One of the key mechanisms
underlying this activity is the inhibition of the Nuclear Factor-kappa B (NF-kB) signaling
pathway.
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Irisolidone's Inhibition of the NF-kB Signaling Pathway
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Inhibition of the NF-kB pathway by Irisolidone.
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Antioxidant Activity

As a flavonoid, Irisolidone possesses antioxidant properties, which are attributed to its ability
to scavenge free radicals and modulate cellular antioxidant defense systems. While the specific
interaction with the Nrf2 pathway has not been definitively elucidated for Irisolidone itself,
many flavonoids are known to activate this pathway.

Immunomodulatory Activity

Irisolidone has been shown to modulate the immune system. Its effects on T-lymphocytes and
cytokine production have been reported, suggesting its potential in the management of
immune-related disorders. The precise signaling pathways, such as the JAK-STAT pathway,
are areas of ongoing research for many isoflavones.

Quantitative Data on Biological Activities

The following table summarizes some of the available quantitative data on the biological
activities of Irisolidone.

Biological Target/Paramet Result

L Assay/Model Reference
Activity er (ICs0/lECs0/MIC)

) LPS-stimulated
Anti- ] TNF-a
) murine ) 18.35 + 1.34 uM [2]
inflammatory production

macrophages
Anti-Helicobacter  Broth dilution ] MIC: 12.5-25
) H. pylori growth

pylori method pg/mL

t-BHP-induced '
. o N Protective effect
Hepatoprotective  cytotoxicity in Cell Viability
observed
HepG2 cells

Experimental Protocols
General Protocol for Isolation of Irisolidone from Plant
Material
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The following is a generalized protocol for the extraction and isolation of Irisolidone from a
plant source like Iris germanica rhizomes.

General Protocol for Irisolidone Isolation

Plant Material
(e.g., Dried and powdered
Iris germanica rhizomes)

\4
Maceration with
Methanol at room temperature
Y
I:
\

Filtration and Concentration
(under reduced pressure)
/

Crude Methanolic Extract
/

Solvent-Solvent Partitioning
(e.g., with n-hexane, chloroform,
ethyl acetate, and n-butanol)

Y
Fractionation of the
Ethyl Acetate Fraction
\4
Column Chromatography
(Silica Gel)

\

Elution with a gradient of
solvents (e.g., n-hexane-ethyl acetate)

A
Collection of Fractions
A

Monitoring by TLC

=
=

4

Purification of Irisolidone-containing
fractions by preparative HPLC or
recrystallization

Pure Irisolidone

l

Structural Elucidation
(NMR, MS, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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